Cas no 1001003-94-6 (2-CHLOROPYRIDINE-D4)

2-CHLOROPYRIDINE-D4 structure
2-CHLOROPYRIDINE-D4 structure
Product Name:2-CHLOROPYRIDINE-D4
CAS No:1001003-94-6
MF:C5H4ClN
MW:117.569606781006
CID:1004021
PubChem ID:23658887
Update Time:2025-04-20

2-CHLOROPYRIDINE-D4 Chemical and Physical Properties

Names and Identifiers

    • 2-CHLOROPYRIDINE-D4
    • [2H4]2-chloropyridine
    • NSC 4649-d4
    • α-Chloropyridine-d4
    • o-Chloropyridine-d4
    • 6-Chloropyridine-2,3,4,5-d4
    • 2-Chloropyridine-d4, 99 atom % D, 97% (CP)
    • 1001003-94-6
    • D98068
    • SCHEMBL13751627
    • 2-chloro-3,4,5,6-tetradeuterio-pyridine
    • DB-303328
    • 2-Chloro-3,4,5,6-tetradeuteriopyridine
    • Inchi: 1S/C5H4ClN/c6-5-3-1-2-4-7-5/h1-4H/i1D,2D,3D,4D
    • InChI Key: OKDGRDCXVWSXDC-RHQRLBAQSA-N
    • SMILES: ClC1C([2H])=C([2H])C([2H])=C([2H])N=1

Computed Properties

  • Exact Mass: 117.028334g/mol
  • Monoisotopic Mass: 117.028334g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 56
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 117.57g/mol
  • XLogP3: 1.2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 170.0±0.0 °C at 760 mmHg
  • Flash Point: 65.0±0.0 °C
  • Vapor Pressure: 2.0±0.3 mmHg at 25°C

2-CHLOROPYRIDINE-D4 Security Information

2-CHLOROPYRIDINE-D4 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C380607-5mg
2-Chloropyridine-d4
1001003-94-6
5mg
$ 161.00 2023-09-08
TRC
C380607-50mg
2-Chloropyridine-d4
1001003-94-6
50mg
$1269.00 2023-05-18
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.